2-[4-(3-Azetidinyl)phenyl]pyridine Hydrochloride

• Molecular Formula: C14H15ClN2
• Molecular Weight: 246.73 g/mol
• IUPAC Name: 2-[4-(azetidin-3-yl)phenyl]pyridine;hydrochloride
• InChI: InChI=1S/C14H14N2.ClH/c1-2-8-16-14(3-1)12-6-4-11(5-7-12)13-9-15-10-13;/h1-8,13,15H,9-10H2;1H
• InChI Key: FHGXKXNAOCTFJR-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1)C2=CC=C(C=C2)C3=CC=CC=N3.Cl

Description

MFCD32662262 is a chemical compound with unique properties that have garnered significant interest in various scientific fields

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of MFCD32662262 involves several steps, each requiring specific reaction conditions. The primary synthetic route includes:

Initial Reactants: The process begins with the selection of appropriate starting materials, which are subjected to controlled reaction conditions.

Reaction Conditions: The reactions typically occur under specific temperature and pressure conditions, often requiring catalysts to enhance the reaction rate and yield.

Purification: After the initial synthesis, the compound undergoes purification processes such as recrystallization or chromatography to obtain a pure product.

Industrial Production Methods

In an industrial setting, the production of MFCD32662262 is scaled up using large reactors and automated systems to ensure consistency and efficiency. The industrial process often involves:

Batch Processing: Large quantities of reactants are processed in batches, with careful monitoring of reaction parameters.

Continuous Flow Systems: Some industrial setups use continuous flow systems to maintain a steady production rate and improve efficiency.

Quality Control: Rigorous quality control measures are implemented to ensure the final product meets the required specifications.

Chemical Reactions Analysis

Types of Reactions

MFCD32662262 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can convert MFCD32662262 into reduced forms, often using reducing agents like hydrogen or metal hydrides.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide, typically used under acidic or basic conditions.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly used.

Substitution: Substitution reactions often involve reagents like halogens or alkylating agents, under conditions that favor the desired substitution.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxidized derivatives, while reduction can produce reduced forms of the compound.

Scientific Research Applications

MFCD32662262 has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in various chemical reactions and as a building block for synthesizing more complex molecules.

Biology: The compound is studied for its potential biological activities, including its effects on cellular processes and its use as a probe in biochemical assays.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its role in drug development and as a diagnostic tool.

Industry: MFCD32662262 is used in the production of specialty chemicals and materials, contributing to advancements in various industrial processes.

Mechanism of Action

The mechanism of action of MFCD32662262 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by:

Binding to Targets: It binds to specific proteins or enzymes, altering their activity and leading to downstream effects.

Pathway Modulation: By modulating key biochemical pathways, MFCD32662262 can influence various cellular processes, including signal transduction and gene expression.